(3S)-2-Hydroxy-3-aminobutanoic acid

• Molecular Formula: C4H9NO3
• Molecular Weight: 119.12 g/mol
• IUPAC Name: (3S)-3-amino-2-hydroxybutanoic acid
• InChI: InChI=1S/C4H9NO3/c1-2(5)3(6)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3?/m0/s1
• InChI Key: QTRAXZHIRXYYPP-SCQFTWEKSA-N
• Isomeric SMILES: C[C@@H](C(C(=O)O)O)N
• Canonical SMILES: CC(C(C(=O)O)O)N

Description

(3S)-2-Hydroxy-3-aminobutanoic acid is a chiral β-hydroxy-α-amino acid characterized by a hydroxyl group at C2 and an amino group at C3 in the (3S) configuration. Its molecular formula is C₄H₉NO₃, with a molecular weight of 135.12 g/mol. This compound serves as a critical intermediate in organic synthesis and pharmaceutical research, particularly in peptide design and enzyme inhibition studies. Its stereochemistry and functional groups make it a versatile building block for bioactive molecules .

Comparison with Similar Compounds

Stereochemical Variants

(2S,3R)-2-Amino-3-hydroxybutanoic Acid

• CAS Number: Not explicitly provided (see ).
• Molecular Formula: C₄H₉NO₃ (same as target compound).
• Key Differences :
  • Stereochemistry: The (2S,3R) configuration alters hydrogen-bonding patterns and enzyme interactions.
  • Applications : Used in studies of chiral catalysis and as a precursor for β-lactam antibiotics. Its distinct stereochemistry reduces compatibility with enzymes that recognize the (3S) configuration .

(2R,3S)-3-Amino-2-hydroxy-4-phenylbutanoic Acid

• CAS Number : 633357-22-9 ().
• Molecular Formula: C₁₀H₁₃NO₃.
• Key Differences :
  • Substituents : A phenyl group at C4 increases hydrophobicity and aromatic interactions.
  • Applications : The phenyl group enhances binding to hydrophobic enzyme pockets, making it relevant in protease inhibitor design .

Functional Group Derivatives

Boc-(2R,3S)-2-Amino-3-hydroxy-4-methylpentanoic Acid

• CAS Number : 102507-13-1 ().
• Molecular Formula: C₁₀H₁₉NO₅.
• Key Differences: Protective Group: The tert-butoxycarbonyl (Boc) group stabilizes the amino group during peptide synthesis. Branching: A methyl group at C4 increases steric hindrance, reducing reactivity but improving shelf life. Applications: Widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions .

(2S,3R)-3-Acetoxy-2-aminobutanoic Acid

• CAS Number : 17012-42-9 ().
• Molecular Formula: C₆H₁₁NO₄.
• Key Differences: Ester Group: The acetoxy substituent at C3 enhances lipophilicity, improving membrane permeability in drug candidates. Applications: Utilized in prodrug formulations where ester hydrolysis releases the active hydroxy-amino acid .

Structural Analogues with Varied Backbones

(2S)-2-Hydroxy-2-methyl-3-oxobutanoic Acid

• CAS Number : 71698-08-3 ().
• Molecular Formula : C₅H₈O₄.
• Key Differences: Oxo Group: Replaces the amino group, increasing acidity (pKa ~2.5 vs. ~9.5 for amino groups). Applications: Acts as a keto acid intermediate in metabolic pathways and industrial chemical synthesis .